Cas no 70661-23-3 ( )
structure
Product Name:
CAS No:70661-23-3
MF:C10H10O4
MW:194.184003353119
CID:975461
PubChem ID:341021
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 6,7-dimethyl-2,3-dihydro-1,4-benzodioxine-5,8-dione
- NCI60_003459
- NSC372391
- NSC-372391
- DTXSID60321248
- CHEMBL1989827
- 70661-23-3
-
-
- Inchi: 1S/C10H10O4/c1-5-6(2)8(12)10-9(7(5)11)13-3-4-14-10/h3-4H2,1-2H3
- InChI Key: ZFEJSMPGTOXUOK-UHFFFAOYSA-N
- SMILES: O1CCOC2C(C(C)=C(C)C(C1=2)=O)=O
Computed Properties
- Exact Mass: 194.0579
- Monoisotopic Mass: 194.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 0.73300
Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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